Cas no 875639-91-1 (Phenol, 4-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-)

• Product Name: Phenol, 4-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-
• CAS No: 875639-91-1
• MF: C₁₃H₉BrN₂O
• MW: 289.127362012863
• CID: 1907138
• PubChem ID: 59699729
• Update Time: 2025-04-21

Phenol, 4-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)-
• 4-(5-bromo-1H-pyrrolo[2,3-b]pyridine-3-yl)-phenol
• 4-(5-bromo-1H-pyrrolo[2,3-b]pyridin-3-yl)phenol
• ZFBSXFPMBKMYQQ-UHFFFAOYSA-N
• DB-425433
• 875639-91-1
• SCHEMBL1516629

• Inchi： 1S/C13H9BrN2O/c14-9-5-11-12(7-16-13(11)15-6-9)8-1-3-10(17)4-2-8/h1-7,17H,(H,15,16)
• InChI Key： ZFBSXFPMBKMYQQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(=CN2)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 287.98983Da
• Monoisotopic Mass: 287.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.9Ų